Cas no 1261758-80-8 (2-Cyano-5-methylbenzoic acid)
2-Cyano-5-methylbenzoic acid structure
Product Name:2-Cyano-5-methylbenzoic acid
CAS No:1261758-80-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD18394325
CID:2854734
Update Time:2023-04-04
2-Cyano-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-methylbenzoic acid
- Benzoic acid, 2-cyano-5-methyl-
-
- MDL: MFCD18394325
- Inchi: 1S/C9H7NO2/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key: OCAHEQHAKMABCT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C)=CC=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
2-Cyano-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018792-250mg |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015018792-500mg |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015018792-1g |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 97% | 1g |
1,519.80 USD | 2021-06-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD322973-1g |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 98+% | 1g |
¥4039.0 | 2023-04-04 | |
| Oakwood | 214343-5g |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 5g |
$2079.00 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514640-1g |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 98% | 1g |
¥5493.00 | 2024-08-09 | |
| Crysdot LLC | CD12164870-5g |
2-Cyano-5-methylbenzoic acid |
1261758-80-8 | 95+% | 5g |
$1749 | 2024-07-23 |
2-Cyano-5-methylbenzoic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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